4-{[(2Z)-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzonitrile

• IUPAC Name: 4-[(4-oxo-1,3-thiazolidin-2-ylidene)amino]benzonitrile
• InChI: InChI=1S/C10H7N3OS/c11-5-7-1-3-8(4-2-7)12-10-13-9(14)6-15-10/h1-4H,6H2,(H,12,13,14)
• InChI Key: FNKNVQWZXYUYGU-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC(=NC2=CC=C(C=C2)C#N)S1
• Molecular Formula: C10H7N3OS
• Molecular Weight: 217.25 g/mol

Description

This compound is a type of thiazolidine derivative. Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds. They have sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties.

Synthesis Analysis

Thiazolidine motifs are used as vehicles in the synthesis of valuable organic combinations. Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazolidine nucleus, where a large number of substitutions are possible on 2, 4, and 5 positions, enhancing the compound’s pharmaceutical importance.

Chemical Reactions Analysis

Thiazolidine derivatives show varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity, and so on. This diversity in the biological response makes it a highly prized moiety.

Mechanism of Action

While the specific mechanism of action for “4-{[(2Z)-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzonitrile” is not mentioned in the search results, thiazolidine derivatives in general have been found to exhibit a range of biological activities, suggesting they may interact with multiple biological targets.

Safety and Hazards

The safety data sheets for similar compounds suggest that they can be toxic if swallowed and can cause skin and eye irritation. They should be handled with appropriate protective equipment and stored in a well-ventilated place.

Future Directions

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity. These data provide useful information for designing next-generation drug candidates. Developing multifunctional drugs and improving their activity should be a focus of research.